3,4-dichloro-N-{[(5-methyl-1H-pyrazol-3-yl)amino]carbonyl}benzamide

• IUPAC Name: 3,4-dichloro-N-[(5-methyl-1H-pyrazol-3-yl)carbamoyl]benzamide
• InChI: InChI=1S/C12H10Cl2N4O2/c1-6-4-10(18-17-6)15-12(20)16-11(19)7-2-3-8(13)9(14)5-7/h2-5H,1H3,(H3,15,16,17,18,19,20)
• InChI Key: PJXIQFDHQWAUIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC(=O)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N4O2
• Molecular Weight: 313.14 g/mol

Description

3,4-dichloro-N-{[(5-methyl-1H-pyrazol-3-yl)amino]carbonyl}benzamide is a chemical compound that belongs to the class of pyrazole-based compounds. It is commonly referred to as “DCPB” and has gained significant attention in recent years due to its potential applications in scientific research. DCPB has been found to exhibit a wide range of biological activities and has been studied extensively in various fields of research.

Mechanism of Action

The exact mechanism of action of DCPB is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways in the body, which can lead to the observed biological effects.
Biochemical and Physiological Effects:
DCPB has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity in animal models of diabetes. DCPB has also been found to exhibit anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPB in lab experiments is its wide range of biological activities. This makes it a useful tool for studying various biological processes and diseases. However, one limitation of using DCPB is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several potential future directions for research involving DCPB. One area of interest is the development of more potent and selective analogs of DCPB for use in the treatment of various diseases. Another area of research is the elucidation of the exact mechanism of action of DCPB, which could lead to the development of more targeted therapies. Additionally, further studies are needed to fully understand the potential toxic effects of DCPB and to develop appropriate safety guidelines for its use in scientific research.

Scientific Research Applications

DCPB has been studied extensively for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. DCPB has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer’s disease, and diabetes.